N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-2,2-dimethylpropanamide

• Molecular Formula: C18H19FN4O
• Molecular Weight: 326.4 g/mol
• IUPAC Name: N-[2-(4-fluorophenyl)-6-methylbenzotriazol-5-yl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C18H19FN4O/c1-11-9-15-16(10-14(11)20-17(24)18(2,3)4)22-23(21-15)13-7-5-12(19)6-8-13/h5-10H,1-4H3,(H,20,24)
• InChI Key: DLFUFMCVODYXTE-UHFFFAOYSA-N
• SMILES: CC1=CC2=NN(N=C2C=C1NC(=O)C(C)(C)C)C3=CC=C(C=C3)F

Description

N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-2,2-dimethylpropanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-2,2-dimethylpropanamide is not fully understood. However, it has been suggested that the compound may act as a metal chelator, binding to metal ions and causing a change in fluorescence intensity. This property has been exploited in the development of fluorescent sensors for metal ion detection.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-2,2-dimethylpropanamide. However, it has been reported to be non-toxic and biocompatible, making it suitable for use in biological applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-2,2-dimethylpropanamide is its high selectivity for metal ions, which makes it a useful tool for metal ion detection. Additionally, its non-toxic and biocompatible nature makes it suitable for use in biological applications. However, its limited solubility in aqueous solutions and sensitivity to pH changes can be a limitation in certain experiments.

Future Directions

There are several future directions for the use of N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-2,2-dimethylpropanamide in scientific research. Some of these include:
1. Development of novel fluorescent sensors for the detection of other metal ions.
2. Synthesis of new materials for optoelectronic devices.
3. Investigation of the mechanism of action of the compound.
4. Study of the biocompatibility and toxicity of the compound in different biological systems.
5. Exploration of the potential applications of the compound in drug delivery systems.
In conclusion, N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-2,2-dimethylpropanamide is a promising compound with potential applications in various fields of scientific research. Its high selectivity for metal ions, non-toxic and biocompatible nature, and potential for the development of novel materials and sensors make it a valuable tool for researchers. Further studies are needed to fully understand the mechanism of action and explore its potential applications in different fields.

Synthesis Methods

The synthesis of N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-2,2-dimethylpropanamide involves the reaction of 2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazole-5-carboxylic acid with 2,2-dimethylpropanoyl chloride. The reaction is carried out in the presence of a base such as triethylamine, and the product is obtained after purification through column chromatography.

Scientific Research Applications

N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-2,2-dimethylpropanamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to be useful in the development of fluorescent sensors for the detection of metal ions such as copper and zinc. Additionally, it has been used in the synthesis of novel materials for optoelectronic devices.